Cas no 2172386-90-0 (1-chloro-4-(iodomethyl)-2-methylbenzene)

• Product Name: 1-chloro-4-(iodomethyl)-2-methylbenzene
• CAS No: 2172386-90-0
• MF: C₈H₈ClI
• MW: 266.506593704224
• CID: 5943207
• PubChem ID: 154533691
• Update Time: 2025-05-21

1-chloro-4-(iodomethyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(iodomethyl)-2-methylbenzene
• EN300-1282880
• 2172386-90-0

• Inchi： 1S/C8H8ClI/c1-6-4-7(5-10)2-3-8(6)9/h2-4H,5H2,1H3
• InChI Key： KNPPDIRYZXVMOH-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=C(C)C=1)I

Computed Properties

• Exact Mass: 265.93593g/mol
• Monoisotopic Mass: 265.93593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on 1-chloro-4-(iodomethyl)-2-methylbenzene

Comprehensive Analysis of 1-Chloro-4-(iodomethyl)-2-methylbenzene (CAS No. 2172386-90-0): Properties, Applications, and Industry Trends

1-Chloro-4-(iodomethyl)-2-methylbenzene (CAS 2172386-90-0) is a halogenated aromatic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This iodo- and chloro-substituted benzene derivative serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig amination. Its molecular formula, C₈H₈ClI, combines reactive halogen functional groups with a stable aromatic core, making it valuable for constructing complex molecules.

Recent studies highlight the compound's role in developing targeted drug delivery systems, aligning with the growing demand for precision medicine. Researchers are exploring its potential in creating bioconjugates for cancer therapeutics, leveraging the iodine atom for radiolabeling applications. The methyl group at the 2-position enhances steric control during reactions, a feature frequently discussed in asymmetric synthesis forums. With the rise of green chemistry initiatives, modified protocols using this intermediate now emphasize solvent-free conditions or microwave-assisted synthesis to reduce environmental impact.

Analytical characterization of CAS 2172386-90-0 typically involves HPLC-MS and NMR spectroscopy, with the iodine atom producing distinctive splitting patterns in ¹H-NMR spectra. Stability studies show optimal storage under argon atmosphere at -20°C to prevent dehalogenation, a common query among laboratory technicians. The compound's crystallographic data reveals interesting packing motifs due to halogen bonding interactions—a hot topic in crystal engineering research.

In material science, this benzene derivative contributes to organic electronic materials development. Its ability to undergo palladium-catalyzed transformations makes it suitable for constructing π-conjugated systems used in OLEDs. Industry reports indicate a 15% annual growth in demand for such high-purity intermediates, driven by the flexible electronics market. Regulatory databases like REACH now include detailed handling guidelines for this compound, addressing workplace safety concerns.

Patent analysis reveals innovative applications of 1-chloro-4-(iodomethyl)-2-methylbenzene in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in degrader therapeutics. Its bifunctional reactivity allows simultaneous attachment to E3 ligase binders and target proteins. This aligns with increasing Google searches for "PROTAC linker chemistry" and "heterobifunctional compounds", reflecting strong academic and commercial interest.

Quality control protocols for CAS 2172386-90-0 emphasize residual solvent analysis by GC-MS, particularly for pharmaceutical GMP applications. Suppliers now provide certificates of analysis with detailed isotopic purity data, responding to stringent requirements in radiopharmaceutical production. The compound's structure-activity relationship (SAR) studies frequently appear in journals focusing on medicinal chemistry optimization strategies.

Emerging continuous flow chemistry platforms have adapted this intermediate for automated synthesis systems, reducing batch variability—a major concern in scale-up processes. Computational chemists utilize its structure for molecular docking simulations, capitalizing on the halogen bonding propensity in drug-receptor interactions. These applications correlate with rising searches for "halogen bond in drug design" across scientific databases.

Environmental fate studies of iodomethyl-substituted aromatics show improved biodegradability compared to perfluorinated compounds, making them attractive for sustainable chemistry initiatives. The compound's photophysical properties are being investigated for fluorescence tagging applications, with recent publications demonstrating its utility in super-resolution microscopy probes. This interdisciplinary potential explains its growing presence in chemical biology research grants.